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Compound of Interest

Compound Name: Manganese acetate tetrahydrate

Cat. No.: B7854009

An In-depth Technical Guide to Manganese (ll) Acetate Tetrahydrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of manganese (Il) acetate tetrahydrate. It is intended for researchers, scientists, and
professionals in drug development who utilize this compound in their work. The guide details its
chemical structure, physical characteristics, and reactivity, supported by experimental protocols
and data.

General and Physicochemical Properties

Manganese (ll) acetate tetrahydrate is a pale pink crystalline solid.[1][2][3][4][5][6][71[8] It is the
tetrahydrate salt of manganese(ll) and acetic acid. The compound is known by several names,
including manganous acetate tetrahydrate and manganese diacetate tetrahydrate.[1][3][5]

General Properties

A summary of the general properties is presented in the table below.
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Property Value

Mn(CH3COO)2-4H20[1][3][8][9] or
CaH14MnOs[2][3]

Chemical Formula

IUPAC Name manganese(2+);diacetate;tetrahydrate[2][3]

CAS Number 6156-78-1[1][3][8][10]

245.087 g/mol [1], 245.09 g/mol [2][3][5][6][71[8]
Molar Mass

[11][12]
Light pink/pale red crystalline solid/powder[1][2]
Appearance
[31[41(5106]71[8][10]
Crystal System Monoclinic[9][13][14][15]
Space Group P21/c[13][14][16]

Physical Properties

Quantitative physical data for manganese (ll) acetate tetrahydrate are crucial for its application
in various experimental settings.

Property Value

Melting Point 80 °C (176 °F; 353 K)[1][3][O][15][17]

Dehydration begins at 80-120 °C[17]; further

Decomposition Temp.
P P decomposition occurs at >300 °C[18]

1.59 g/cm?[1], 1.589 g/mL at 25 °C[3][6][9][10]

Density
[12][16][19]
H 6.0 - 8.5[8]; ~7.0 in a 50 g/L aqueous solution at
P 20 °C[10][18][20]
Magnetic Susceptibility () +13,650-10~° cm3/mol[1]
Solubility

The compound is soluble in water and various polar organic solvents.[1][3][10][11]
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Solvent Solubility

Water ~700 g/L at 20 °CJ[1]; 64.5 g/100 g at 50 °C[15]
Methanol Soluble[1][3][10][11][16]

Ethanol Soluble[1][3][10][11][15][16]

Acetic Acid Soluble[1][10][11][16]

Experimental Protocols

This section details methodologies for the synthesis, purification, and analysis of manganese
(I) acetate tetrahydrate.

Synthesis and Purification

A common laboratory-scale synthesis involves the reaction of manganese (Il) carbonate with
acetic acid.[1][4][9] Reaction: MNCOs + 2 CH3COOH - Mn(CHsCOO)2 + H20 + CO2[1][9]

Detailed Purification Protocol: A method for obtaining high-purity manganese (Il) acetate
tetrahydrate involves the following steps[21]:

Dissolution: Manganese carbonate is dissolved in acetic acid.

e Impurity Precipitation: The resulting solution is alkalized with aqueous ammonia to a pH of
7.5-8. This step precipitates heavy metal impurities.

 Filtration: The solution is filtered to remove the precipitated impurities.

o Controlled Crystallization: The purified solution undergoes crystallization via controlled
cooling from 40 °C to 20 °C, accompanied by intense stirring to ensure uniform crystal
growth.

e Washing: The crystalline precipitate is filtered and washed with a pure, saturated manganese
acetate solution.

e Drying: The final product is dried to yield high-purity Mn(CH3COO)2-4H20.
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Synthesis and Purification Workflow

Raw Materials:
Manganese Carbonate (MnCO3)
Acetic Acid (CH3COOH)

l
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l
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/
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/

5. Filtration & Washing

l
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Caption: Synthesis and purification workflow for manganese (ll) acetate tetrahydrate.

Thermal Analysis (TGA/DSC)
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The thermal decomposition of manganese (Il) acetate tetrahydrate has been studied using
thermogravimetry (TG), differential thermal analysis (DTA), and differential scanning calorimetry
(DSC).[22][23] The process occurs in distinct stages when heated in an inert atmosphere.

Methodology: Non-isothermal analysis is performed by heating the sample from ambient
temperature to approximately 500 °C at a constant ramp rate (e.g., 5 °C/min) under a
controlled atmosphere (e.g., nitrogen).[23]

Decomposition Pathway:

o Stage 1 (Dehydration): Occurs between 20 °C and 125 °C, corresponding to the loss of four
water molecules of hydration.[23] This process involves two overlapping steps.[22][23]

o Stage 2 (Melting and Intermediate Formation): The first dehydration step is followed by
melting at approximately 120 °C.[22] An exothermic process around 155 °C suggests the
formation of a manganese acetate hydroxide intermediate.[22][23]

o Stage 3 (Decomposition): Between 190 °C and 346 °C, the anhydrous salt decomposes.[23]

o Final Residue: In an inert (N2) or reducing (Hz) atmosphere, the final solid product is
manganese (II) oxide (MnO). In an oxidizing atmosphere (air), it is manganese (ll,l1) oxide
(Mn304).[22][23]

o Gaseous Products: The decomposition releases a mixture of volatile compounds, including
acetone, acetic acid, CO, COz, and trace amounts of acetaldehyde, methane, and isobutene.
[22][23]
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Thermal Decomposition Pathway (Inert Atmosphere)

Mn(CHsCOO)2:4H20 (s)

Intermediate:
Manganese Acetate Hydroxide

Click to download full resolution via product page

Caption: Thermal decomposition pathway of manganese (ll) acetate tetrahydrate.

Spectroscopic Analysis (FTIR)

Fourier-transform infrared (FTIR) spectroscopy is a valuable tool for characterizing manganese
(I1) acetate tetrahydrate and its decomposition products.

Methodology: Spectra are typically recorded using the KBr-pellet technique.[2] The sample is
finely ground with potassium bromide and pressed into a transparent disk for analysis.

Spectral Features:

e The FTIR spectrum of the parent compound shows characteristic absorption bands for the
acetate group and water of hydration.
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e During thermal decomposition, changes in the spectrum can be monitored. For example, the
bands corresponding to water molecules will disappear upon dehydration.

e The formation of manganese oxide as the final product is confirmed by the appearance of
characteristic O-Mn-O stretching vibration bands in the 400-750 cm~1 region.[24]

Applications in Research and Development

Manganese (Il) acetate tetrahydrate is a versatile compound with numerous applications in
industrial and research settings.

o Catalysis: It serves as an oxidation catalyst in organic synthesis, such as in the production of
polyesters and paints.[3][4][11][25]

o Materials Science: It is a common precursor for synthesizing various manganese-based
materials, including manganese oxides (e.g., MnOz, Mn3Oa) used in batteries, catalysts, and
ceramics.[5][26]

e Biochemical Research: In biological systems, it serves as a source of manganese ions
(Mn2+), which are essential cofactors for numerous enzymes. This makes it useful for
studying metabolic pathways and enzyme kinetics.[26]

o Drug Development and Pharmaceuticals: The compound is explored for its potential in
pharmaceutical formulations, particularly for treating conditions related to manganese
deficiency.[5][7][26] It can also be used as a reagent or intermediate in the synthesis of
active pharmaceutical ingredients.[7]

o Other Uses: It is also employed as a mordant in the textile industry for dyeing, a drier for
paints and varnishes, and as a micronutrient in fertilizers for agriculture.[3][11][25][26]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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